![molecular formula C8H10N2O2 B6204634 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid CAS No. 1367985-18-9](/img/no-structure.png)
5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid
Overview
Description
5H,6H,7H,8H-Imidazo[1,5-a]pyridine-8-carboxylic acid (IPCA) is a heterocyclic compound that belongs to the imidazopyridine family. It is widely used in various scientific research applications due to its unique properties. IPCA is a highly versatile compound that can be synthesized in various ways, and it has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid has a wide range of scientific research applications. It has been used in the synthesis of various heterocyclic compounds such as quinolines, pyridines, and imidazoles. It has also been used in the synthesis of drugs, pesticides, and other organic compounds. 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid has been studied for its antibacterial, antifungal, and antineoplastic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer’s disease, and other diseases.
Mechanism of Action
The mechanism of action of 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the metabolism of drugs, pesticides, and other organic compounds. It is also believed to act by inhibiting the growth of certain bacteria and fungi.
Biochemical and Physiological Effects
5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and pesticides. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid has been shown to have antineoplastic properties and to be a potential treatment for cancer, Alzheimer’s disease, and other diseases.
Advantages and Limitations for Lab Experiments
The use of 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid in laboratory experiments has several advantages. It is a highly versatile compound that can be synthesized in various ways. It is also relatively easy to obtain and can be used in a variety of experiments. However, there are some limitations to using 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid in laboratory experiments. It is a highly reactive compound and can be difficult to handle. In addition, it is not always easy to obtain in large quantities.
Future Directions
The future of 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid is promising. It has a wide range of scientific research applications and could be used in the synthesis of various drugs, pesticides, and other organic compounds. It could also be used in the treatment of cancer, Alzheimer’s disease, and other diseases. In addition, further research is needed to understand the mechanism of action of 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid and its biochemical and physiological effects. Finally, more research is needed to develop new methods for the synthesis of 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid in the laboratory.
Synthesis Methods
5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid can be synthesized through a variety of methods, including the Fischer indole synthesis, the Mannich reaction, and the Sonogashira coupling reaction. The Fischer indole synthesis involves the condensation of aryl aldehydes and ketones with anilines in the presence of a base. The Mannich reaction is an organic reaction that involves the condensation of aldehydes, amines, and ketones to form imines. The Sonogashira coupling reaction is an organic reaction that involves the coupling of aryl halides and alkynes. All of these methods can be used to synthesize 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid in the laboratory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid involves the condensation of 2-aminopyridine with ethyl glyoxylate followed by cyclization and oxidation.", "Starting Materials": [ "2-aminopyridine", "ethyl glyoxylate", "sodium ethoxide", "acetic anhydride", "sodium acetate", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl glyoxylate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic anhydride to the reaction mixture and stir for 1 hour at room temperature.", "Step 4: Add sodium acetate to the reaction mixture and heat to reflux for 6 hours.", "Step 5: Cool the reaction mixture and filter the precipitate. Wash the precipitate with water and dry.", "Step 6: Dissolve the precipitate in a mixture of acetic acid and water. Add hydrogen peroxide and stir for 2 hours at room temperature.", "Step 7: Filter the precipitate and wash with water. Dry the product to obtain 5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid." ] } | |
CAS RN |
1367985-18-9 |
Product Name |
5H,6H,7H,8H-imidazo[1,5-a]pyridine-8-carboxylic acid |
Molecular Formula |
C8H10N2O2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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